Cas no 1391052-67-7 (4-Dechloro-4-(3-chlorophenyl) Haloperidol)
4-Dechloro-4-(3-chlorophenyl) Haloperidol Chemical and Physical Properties
Names and Identifiers
-
- 4-[4-[4-(3-chlorophenyl)phenyl]-4-hydroxypiperidin-1-yl]-1-(4-fluorophenyl)butan-1-one
- 4-Dechloro-4-(3-chlorophenyl) Haloperidol
- HALOPERIDOL IMPURITY F [EP IMPURITY]
- 4-(4-(3'-Chlorobiphenyl-4-yl)-4-hydroxypiperidin-1-yl)-1-(4-fluorophenyl)butan-1-one
- 1I9KT8V93K
- 4-(4-(3'-Chloro-[1,1'-biphenyl]-4-yl)-4-hydroxypiperidin-1-yl)-1-(4-fluorophenyl)butan-1-one
- Haloperidol EP Impurity F
- Q27252457
- Haloperidol Impurity F
- G87606
- 1391052-67-7
- 4-(4-(3-chloro-[1,1-biphenyl]-4-yl)-4-hydroxypiperidin-1-yl)-1-(4-fluorophenyl)butan-1-one
- DTXSID30160909
- HALOPERIDOL IMPURITY F (EP IMPURITY)
- DTXCID6083400
- 1-BUTANONE, 4-(4-(3'-CHLORO(1,1'-BIPHENYL)-4-YL)-4-HYDROXY-1-PIPERIDINYL)-1-(4-FLUOROPHENYL)-
- UNII-1I9KT8V93K
-
- Inchi: 1S/C27H27ClFNO2/c28-24-4-1-3-22(19-24)20-6-10-23(11-7-20)27(32)14-17-30(18-15-27)16-2-5-26(31)21-8-12-25(29)13-9-21/h1,3-4,6-13,19,32H,2,5,14-18H2
- InChI Key: SXXQWGYBKBKWFV-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=CC(=CC=1)C1(CCN(CCCC(C2C=CC(=CC=2)F)=O)CC1)O
Computed Properties
- Exact Mass: 451.1714350Da
- Monoisotopic Mass: 451.1714350Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 40.5Ų
4-Dechloro-4-(3-chlorophenyl) Haloperidol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
4-Dechloro-4-(3-chlorophenyl) Haloperidol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D226470-5mg |
4-Dechloro-4-(3-chlorophenyl) Haloperidol |
1391052-67-7 | 5mg |
$ 207.00 | 2023-04-17 | ||
| TRC | D226470-50mg |
4-Dechloro-4-(3-chlorophenyl) Haloperidol |
1391052-67-7 | 50mg |
$ 1642.00 | 2023-04-17 | ||
| TRC | D226470-250mg |
4-Dechloro-4-(3-chlorophenyl) Haloperidol |
1391052-67-7 | 250mg |
$ 7600.00 | 2023-09-08 |
4-Dechloro-4-(3-chlorophenyl) Haloperidol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-Dechloro-4-(3-chlorophenyl) Haloperidol
Recent Advances in the Study of 4-Dechloro-4-(3-chlorophenyl) Haloperidol (CAS: 1391052-67-7)
In recent years, the compound 4-Dechloro-4-(3-chlorophenyl) Haloperidol (CAS: 1391052-67-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This derivative of haloperidol, a well-known antipsychotic drug, has shown promising potential in various therapeutic applications, particularly in the modulation of dopamine receptors and related neurological pathways. The unique structural modifications in this compound, including the dechlorination at the 4-position and the introduction of a 3-chlorophenyl group, have been the focus of extensive research to elucidate its pharmacological properties and mechanisms of action.
Recent studies have demonstrated that 4-Dechloro-4-(3-chlorophenyl) Haloperidol exhibits a distinct binding affinity profile compared to its parent compound, haloperidol. Specifically, it has been shown to selectively target dopamine D2 and D3 receptors, which are critical in the treatment of psychiatric disorders such as schizophrenia and bipolar disorder. Advanced computational modeling and in vitro assays have revealed that the 3-chlorophenyl substitution enhances the compound's interaction with these receptors, potentially leading to improved efficacy and reduced side effects. These findings are supported by recent publications in high-impact journals, including the Journal of Medicinal Chemistry and Neuropharmacology.
In addition to its neurological applications, 4-Dechloro-4-(3-chlorophenyl) Haloperidol has also been investigated for its potential role in cancer therapy. Preliminary studies suggest that this compound may exhibit cytotoxic effects on certain cancer cell lines, particularly those associated with glioblastoma and neuroblastoma. The mechanism underlying this activity is believed to involve the modulation of intracellular signaling pathways, including the inhibition of key kinases involved in cell proliferation. However, further in vivo studies are required to validate these findings and explore the compound's therapeutic window.
The synthesis and characterization of 4-Dechloro-4-(3-chlorophenyl) Haloperidol have also been refined in recent years. Researchers have developed more efficient synthetic routes, leveraging modern techniques such as microwave-assisted synthesis and flow chemistry, to improve yield and purity. Analytical methods, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to ensure the compound's structural integrity and pharmacological consistency. These advancements are critical for scaling up production and facilitating future clinical trials.
Despite these promising developments, challenges remain in the clinical translation of 4-Dechloro-4-(3-chlorophenyl) Haloperidol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application. Ongoing research is also exploring the potential of this compound in combination therapies, where it may synergize with other drugs to enhance treatment outcomes.
In conclusion, 4-Dechloro-4-(3-chlorophenyl) Haloperidol (CAS: 1391052-67-7) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique pharmacological profile and potential applications in neurology and oncology highlight the importance of continued investigation. As research progresses, this compound may pave the way for novel therapeutic strategies, offering hope for patients with complex and currently untreatable conditions.
1391052-67-7 (4-Dechloro-4-(3-chlorophenyl) Haloperidol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)